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Compound of Interest

Compound Name:
1,1-

Bis(bromomethyl)cyclopropane

Cat. No.: B1278821 Get Quote

Technical Support Center: 1,1-
Bis(bromomethyl)cyclopropane
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 1,1-
Bis(bromomethyl)cyclopropane.

Frequently Asked Questions (FAQs)
What is 1,1-Bis(bromomethyl)cyclopropane and what is it used for?

1,1-Bis(bromomethyl)cyclopropane (CAS No. 29086-41-7) is a brominated cyclopropane

derivative with the molecular formula C₅H₈Br₂.[1] It is a key intermediate in organic synthesis,

particularly for preparing cyclopropane and cyclobutane derivatives.[1] Its high reactivity, due to

the two bromomethyl groups and the strained cyclopropane ring, makes it a valuable building

block for constructing complex organic molecules used in pharmaceuticals and agrochemicals.

[1][2][3]

What are the main hazards associated with 1,1-Bis(bromomethyl)cyclopropane?

1,1-Bis(bromomethyl)cyclopropane is considered a hazardous substance. It is a flammable

liquid and vapor.[4][5] It may cause skin and serious eye irritation, as well as respiratory
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irritation.[4][5] Ingestion may be harmful.[6] Due to its reactivity, it should be handled with care.

How should I store 1,1-Bis(bromomethyl)cyclopropane?

Store in a cool, dry, and well-ventilated place in a tightly closed container.[6][7] It should be kept

away from heat, sparks, open flames, and other ignition sources.[5][6][7] It is also sensitive to

light and moisture.[2]

What personal protective equipment (PPE) should I use when handling this compound?

It is essential to use appropriate personal protective equipment to minimize exposure. This

includes:

Eye/Face Protection: Wear tightly fitting safety goggles.[8]

Skin Protection: Wear protective gloves and clothing.[4][5]

Respiratory Protection: Use in a well-ventilated area or with appropriate exhaust ventilation.

[4][5] If inhalation of vapor or mist is likely, a respirator may be required.[7]

Troubleshooting Guide
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Issue Possible Cause Recommended Action

Unexpected side products in

reaction

High reactivity of the

compound leading to side

reactions.

- Lower the reaction

temperature. - Use a less

reactive solvent. - Slowly add

the 1,1-

Bis(bromomethyl)cyclopropane

to the reaction mixture.

Low product yield
Degradation of the starting

material.

- Ensure the compound has

been stored correctly, away

from light and moisture.[2] -

Use freshly opened or purified

material.

Difficulty in purification
Presence of highly reactive

impurities.

- Consider alternative

purification methods such as

chromatography. - Consult

relevant literature for specific

purification protocols for similar

compounds.

Inconsistent reaction results
Variability in the quality of the

starting material.

- Check the purity of the 1,1-

Bis(bromomethyl)cyclopropane

. - Consider re-purifying the

compound before use.

Quantitative Data Summary
Property Value Source

Molecular Formula C₅H₈Br₂ [1][2]

Molecular Weight 227.93 g/mol [1][9]

Appearance Colorless to pale yellow liquid [2]

Purity ≥96% [9]
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Note: Specific physical properties like boiling point, melting point, and flash point for 1,1-
Bis(bromomethyl)cyclopropane are not readily available in the provided search results. The

data for the related compound (Bromomethyl)cyclopropane includes a boiling point of 105-107

°C and a flash point of 41 °C.[5][7]

Experimental Protocols
Detailed experimental protocols for specific reactions involving 1,1-
Bis(bromomethyl)cyclopropane are highly dependent on the desired product and should be

sourced from peer-reviewed chemical literature. The compound's reactivity necessitates careful

consideration of reaction conditions.[1]

Visual Guides

Spill Detected Immediate Actions Cleanup Procedure Decontamination

Spill of 1,1-Bis(bromomethyl)cyclopropane Evacuate immediate area Ensure adequate ventilation Wear appropriate PPE Absorb with inert material Collect in a suitable container Dispose of as hazardous waste Decontaminate spill area Decontaminate or dispose of PPE

Click to download full resolution via product page

Caption: Workflow for handling a spill of 1,1-Bis(bromomethyl)cyclopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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